Cas no 433234-16-3 (3-[(4-bromo-2-chlorophenyl)amino]-1-phenyl-2-propen-1-one)

3-[(4-Bromo-2-chlorophenyl)amino]-1-phenyl-2-propen-1-one is a synthetic organic compound featuring a chalcone scaffold with a bromo-chloro substituted aniline moiety. This structure imparts potential reactivity and utility in pharmaceutical and materials chemistry applications. The presence of both bromo and chloro substituents enhances its electrophilic character, making it a versatile intermediate for further functionalization via cross-coupling or nucleophilic substitution reactions. The α,β-unsaturated ketone group offers conjugation, which may contribute to its utility in UV-visible spectroscopy or as a Michael acceptor in synthetic pathways. Its well-defined molecular architecture ensures consistent performance in research settings, particularly in the development of bioactive molecules or specialized polymers.
3-[(4-bromo-2-chlorophenyl)amino]-1-phenyl-2-propen-1-one structure
433234-16-3 structure
Product Name:3-[(4-bromo-2-chlorophenyl)amino]-1-phenyl-2-propen-1-one
CAS No:433234-16-3
MF:
MW:
CID:2102649
Update Time:2025-08-04

3-[(4-bromo-2-chlorophenyl)amino]-1-phenyl-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

    • 3-[(4-bromo-2-chlorophenyl)amino]-1-phenyl-2-propen-1-one
    • 2-Propen-1-one, 3-[(4-bromo-2-chlorophenyl)amino]-1-phenyl-
    • SMI-6860766
    • TRAFSTOP 6860766
    • TRAF-STOP 6860766
    • TRAFSTOP6860766

3-[(4-bromo-2-chlorophenyl)amino]-1-phenyl-2-propen-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Biosynth
ISA23416-5 mg
(E)-3-(4-bromo-2-chloroanilino)-1-phenylprop-2-en-1-one
433234-16-3
5mg
$115.00 2023-01-04
Biosynth
ISA23416-10 mg
(E)-3-(4-bromo-2-chloroanilino)-1-phenylprop-2-en-1-one
433234-16-3
10mg
$184.00 2023-01-04
Biosynth
ISA23416-25 mg
(E)-3-(4-bromo-2-chloroanilino)-1-phenylprop-2-en-1-one
433234-16-3
25mg
$345.00 2023-01-04
Biosynth
ISA23416-50 mg
(E)-3-(4-bromo-2-chloroanilino)-1-phenylprop-2-en-1-one
433234-16-3
50mg
$552.00 2023-01-04
Biosynth
ISA23416-100 mg
(E)-3-(4-bromo-2-chloroanilino)-1-phenylprop-2-en-1-one
433234-16-3
100MG
$883.00 2023-01-04
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T24808-5 mg
SMI-6860766
433234-16-3
5mg
¥7000.00 2023-03-30
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T24808-5mg
SMI-6860766
433234-16-3
5mg
¥ 7000 2023-09-07
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T24808-50mg
SMI-6860766
433234-16-3
50mg
¥ 13800 2023-09-07
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T24808-100mg
SMI-6860766
433234-16-3
100mg
¥ 17500 2023-09-07

Additional information on 3-[(4-bromo-2-chlorophenyl)amino]-1-phenyl-2-propen-1-one

Recent Advances in the Study of 3-[(4-bromo-2-chlorophenyl)amino]-1-phenyl-2-propen-1-one (CAS: 433234-16-3)

In recent years, the compound 3-[(4-bromo-2-chlorophenyl)amino]-1-phenyl-2-propen-1-one (CAS: 433234-16-3) has garnered significant attention in the field of chemical biology and medicinal chemistry. This chalcone derivative, characterized by its unique structural features, has been the subject of numerous studies aimed at exploring its potential therapeutic applications. The compound's molecular framework, which includes a bromo-chloro-substituted phenyl ring and a propenone moiety, suggests a high degree of bioactivity, making it a promising candidate for drug development.

Recent research has focused on elucidating the pharmacological properties of 3-[(4-bromo-2-chlorophenyl)amino]-1-phenyl-2-propen-1-one, particularly its role as a kinase inhibitor. Studies have demonstrated its efficacy in modulating key signaling pathways involved in cell proliferation and apoptosis. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its inhibitory effects on specific tyrosine kinases, which are often overexpressed in various cancers. The compound's ability to selectively target these kinases while minimizing off-target effects underscores its potential as a targeted therapeutic agent.

In addition to its kinase inhibitory activity, 3-[(4-bromo-2-chlorophenyl)amino]-1-phenyl-2-propen-1-one has also been investigated for its anti-inflammatory and antimicrobial properties. A recent in vitro study revealed its potent activity against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The compound's mechanism of action appears to involve disruption of bacterial cell membrane integrity, a finding that could pave the way for the development of novel antibiotics.

The synthesis and optimization of 3-[(4-bromo-2-chlorophenyl)amino]-1-phenyl-2-propen-1-one have also been areas of active research. Advances in synthetic methodologies have enabled the production of derivatives with improved pharmacokinetic profiles. For example, a 2022 study reported the successful modification of the propenone moiety to enhance the compound's solubility and bioavailability, addressing one of the key challenges in its development as a drug candidate.

Despite these promising findings, several challenges remain in the clinical translation of 3-[(4-bromo-2-chlorophenyl)amino]-1-phenyl-2-propen-1-one. Issues such as metabolic stability, toxicity, and formulation need to be addressed through further preclinical studies. Nevertheless, the compound's multifaceted bioactivity and structural versatility make it a valuable scaffold for future drug discovery efforts.

In conclusion, 3-[(4-bromo-2-chlorophenyl)amino]-1-phenyl-2-propen-1-one (CAS: 433234-16-3) represents a compelling area of research in chemical biology and medicinal chemistry. Its diverse pharmacological properties, coupled with recent advances in synthesis and optimization, highlight its potential as a lead compound for the development of novel therapeutics. Ongoing and future studies will be critical in fully realizing its therapeutic promise.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.